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Compound of Interest

Compound Name: 2-Nitroanthraquinone

Cat. No.: B1658324

Disclaimer: The following guidance is based on best practices for the disposal of hazardous
aromatic nitro compounds. A specific Safety Data Sheet (SDS) for 2-Nitroanthraquinone (CAS
No. 605-27-6) was not available. Therefore, procedures should be adapted in accordance with
the SDS for the specific product in use and in compliance with all applicable federal, state, and
local regulations.

This document provides essential safety and logistical information for the proper disposal of 2-
Nitroanthraquinone, a chemical that requires careful handling due to its potential hazards.
The procedural, step-by-step guidance is intended for researchers, scientists, and drug
development professionals to ensure safe and compliant waste management.

Immediate Safety and Hazard Information

2-Nitroanthraquinone, like many aromatic nitro compounds, is classified as a hazardous
substance. It is suspected of causing cancer and may cause skin sensitization.[1] Aromatic
nitro compounds can be strong oxidizing agents and may react vigorously with reducing
agents, potentially leading to detonation.[2] They may also form explosive mixtures in the
presence of a base.[2]

Personal Protective Equipment (PPE): When handling 2-Nitroanthraquinone, it is imperative
to use appropriate personal protective equipment to minimize exposure. This includes:

o Eye Protection: Chemical safety goggles or a face shield.
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» Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

» Body Protection: Alab coat, and in cases of potential significant exposure, chemical-resistant
coveralls.

» Respiratory Protection: A NIOSH-approved respirator is necessary if dusts are generated.

Quantitative Data for Disposal Planning

The following table summarizes key quantitative data relevant to the safe handling and
disposal of 2-Nitroanthraquinone and similar nitroaromatic compounds.

Parameter Value / Information Source | Regulation

CAS Number 605-27-6 --INVALID-LINK--
H351: Suspected of causing

GHS Hazard Statements --INVALID-LINK--[1]
cancer.

D036 (Nitrobenzene) or other

applicable codes based on

characteristics (e.g., D001 for 40 CFR 261
ignitability, DO03 for reactivity).

[3]141(5]

RCRA Hazardous Waste Code
(Anticipated)

UN 2926: Flammable solid,
toxic, organic, n.o.s. (Not --INVALID-LINK--[6]
Otherwise Specified)

UN Number (for transport,
anticipated)

Varies significantly based on
structure. For Nitrobenzene: --INVALID-LINK--[7]
600 mg/kg.[7]

LD50 (Oral, Rat) for

Nitroaromatic Compounds

Experimental Protocols: Step-by-Step Disposal
Procedures

The proper disposal of 2-Nitroanthraquinone from a laboratory setting involves a series of
steps to ensure the safety of personnel and compliance with environmental regulations.
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Waste Identification and Segregation

« ldentify as Hazardous Waste: All unused 2-Nitroanthraquinone and materials contaminated
with it (e.g., gloves, filter paper, absorbent pads) must be treated as hazardous waste.

o Segregate Waste Streams: Do not mix 2-Nitroanthraquinone waste with other chemical
waste streams unless they are known to be compatible. Specifically, keep it separate from:

[¢]

Reducing agents

Bases

[e]

Acids

o

[¢]

Flammable solvents (unless the 2-Nitroanthraquinone is dissolved in it and the waste is
being collected as a flammable liquid waste).

Packaging of Solid Waste

e Primary Container: Collect solid 2-Nitroanthraquinone waste in its original container if
possible, or in a new, clean, and compatible container with a tightly sealing lid. The container
should be made of a material that will not react with the chemical.

» Contaminated Materials: Place contaminated disposable items such as gloves, wipes, and
bench paper in a designated, clearly labeled, and sealed plastic bag or a dedicated
hazardous waste container.

Labeling

o Hazardous Waste Label: Affix a hazardous waste label to the container as soon as the first

piece of waste is added.
o Complete Information: The label must include:
o The words "Hazardous Waste"
o The full chemical name: "2-Nitroanthraquinone"

o The CAS Number: "605-27-6"
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o The specific hazards (e.g., "Toxic," "Oxidizer," "Suspected Carcinogen")
o The accumulation start date

o The name and contact information of the generating laboratory/researcher

Storage

Designated Satellite Accumulation Area (SAA): Store the labeled waste container in a
designated SAA that is at or near the point of generation.

Secure and Incompatible Storage: The storage area should be secure and away from
incompatible materials. Ensure the container is kept closed at all times except when adding
waste.

Secondary Containment: It is best practice to store the waste container in a secondary
containment bin to prevent the spread of material in case of a leak.

Disposal Request and Pickup

Contact Environmental Health and Safety (EHS): When the container is full or ready for
disposal, contact your institution's Environmental Health and Safety (EHS) department or the
designated hazardous waste management office.

Follow Institutional Procedures: Follow your institution's specific procedures for requesting a
hazardous waste pickup. Do not attempt to transport the waste yourself.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-

Nitroanthraquinone.

Disposal workflow for 2-Nitroanthraquinone.

Emergency Procedures for Spills

In the event of a 2-Nitroanthraquinone spill, immediate and appropriate action is crucial to

mitigate risks.
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Small Spills (manageable by laboratory personnel)

Alert Personnel: Immediately alert others in the vicinity.
Evacuate if Necessary: If there is a risk of inhalation of dust, evacuate the immediate area.
Don PPE: Put on the appropriate PPE, including a respirator if dust is present.

Contain the Spill: Prevent the powder from spreading by gently covering it with a dry, inert
absorbent material such as sand or vermiculite. Do not use combustible materials like paper
towels to absorb the bulk of the spill.

Collect the Material: Carefully sweep or scoop the absorbed material into a designated
hazardous waste container. Avoid creating dust.

Decontaminate the Area: Clean the spill area with a cloth dampened with a suitable solvent
(e.g., ethanol), followed by soap and water. Collect all cleaning materials as hazardous
waste.

Label and Dispose: Label the waste container and dispose of it according to the procedures
outlined above.

Large Spills (requiring EHS or emergency response)

Evacuate Immediately: Evacuate the laboratory and alert others to do the same.
Isolate the Area: Close the doors to the laboratory and post a warning sign.

Call for Emergency Assistance: Contact your institution's EHS or emergency response team.
Provide them with the chemical name, location of the spill, and an estimate of the quantity.

Assist Responders: Meet the emergency responders at a safe location and provide them
with any necessary information.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of 2-Nitroanthraquinone, protecting themselves, their colleagues, and the

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1658324?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/2-methyl-1-nitroanthraquinone.htm
https://cameochemicals.noaa.gov/report?key=CH20764
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://adrbook.com/en/2017/UN/2926
https://www.researchgate.net/publication/7070535_Structure-Toxicity_Relationships_of_Nitroaromatic_Compounds/download
https://www.benchchem.com/product/b1658324#2-nitroanthraquinone-proper-disposal-procedures
https://www.benchchem.com/product/b1658324#2-nitroanthraquinone-proper-disposal-procedures
https://www.benchchem.com/product/b1658324#2-nitroanthraquinone-proper-disposal-procedures
https://www.benchchem.com/product/b1658324#2-nitroanthraquinone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1658324?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1658324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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